Cas no 1704435-64-2 (4-(3-bromothiophen-2-yl)but-3-en-2-amine)

• Product Name: 4-(3-bromothiophen-2-yl)but-3-en-2-amine
• CAS No: 1704435-64-2
• MF: C₈H₁₀BrNS
• MW: 232.140699863434
• CID: 5851271
• PubChem ID: 103091627
• Update Time: 2025-08-04

4-(3-bromothiophen-2-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromothiophen-2-yl)but-3-en-2-amine
• 1704435-64-2
• EN300-1897811

• Inchi： 1S/C8H10BrNS/c1-6(10)2-3-8-7(9)4-5-11-8/h2-6H,10H2,1H3/b3-2+
• InChI Key： OIAIZANHVZZINL-NSCUHMNNSA-N
• SMILES： BrC1C=CSC=1/C=C/C(C)N

Computed Properties

• Exact Mass: 230.97173g/mol
• Monoisotopic Mass: 230.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 4-(3-bromothiophen-2-yl)but-3-en-2-amine

Introduction to 4-(3-bromothiophen-2-yl)but-3-en-2-amine (CAS No 1704435-64-2)

The compound 4-(3-bromothiophen-2-yl)but-3-en-2-amine, identified by the CAS registry number CAS No 1704435-64-2, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications in organic synthesis and drug discovery.

Recent studies have highlighted the importance of thiophene derivatives like 4-(3-bromothiophen-2-yl)but-3-en-2-amine in the development of advanced materials and pharmaceuticals. The presence of the thiophene ring, a five-membered aromatic heterocycle, contributes to the molecule's stability and reactivity, making it a valuable component in numerous chemical reactions.

One of the key features of this compound is its ability to participate in cross-coupling reactions, which are pivotal in modern organic synthesis. The bromine substituent on the thiophene ring facilitates these reactions, enabling the creation of complex molecular architectures with precision. This property has been extensively explored in recent research, particularly in the context of developing novel therapeutic agents.

In addition to its role in organic synthesis, 4-(3-bromothiophen-2-y)l)but-3-en-2-amine has shown promise in materials science applications. Its electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Researchers have been investigating its potential as a building block for advanced materials with tailored electronic characteristics.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and conjugate additions. These methods have been optimized to ensure high yields and purity, which are critical for its application in both academic and industrial settings.

A recent study published in a leading chemistry journal explored the use of CAS No 1704435-64-2 as a precursor for constructing bioactive molecules with potential anti-cancer properties. The research demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines, underscoring its importance in drug discovery efforts.

Beyond its direct applications, this compound serves as an excellent model for studying reaction mechanisms involving thiophene derivatives. Its reactivity patterns provide insights into the behavior of similar molecules under different reaction conditions, contributing to the broader understanding of heterocyclic chemistry.

In conclusion, 4-(3-bromothiophen strong>)< strong>- strong>< strong>2- strong>< strong>y strong>)< strong>l but strong>< strong>- strong>< strong>3 en strong>< strong>- strong>< strong>2 amine strong>) is a versatile and intriguing molecule with a wide range of applications across multiple disciplines. As research continues to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.